Cas no 1364837-16-0 (2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile)
1364837-16-0 structure
Product Name:2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile
CAS No:1364837-16-0
MF:C13H17FN4
MW:248.299285650253
CID:1105318
PubChem ID:67585835
Update Time:2025-04-20
2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile
- 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)Benzonitrile
- DA-27720
- SCHEMBL8437165
- 1364837-16-0
-
- Inchi: 1S/C13H17FN4/c1-17(2)12-8-13(11(14)7-10(12)9-15)18-5-3-16-4-6-18/h7-8,16H,3-6H2,1-2H3
- InChI Key: AYDDYHGFNQPHCJ-UHFFFAOYSA-N
- SMILES: FC1=CC(C#N)=C(C=C1N1CCNCC1)N(C)C
Computed Properties
- Exact Mass: 248.14372472g/mol
- Monoisotopic Mass: 248.14372472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 42.3Ų
2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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